5-(tert-Butoxy)picolinic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxy]pyridine-2-carboxylic acid
• InChI: InChI=1S/C10H13NO3/c1-10(2,3)14-7-4-5-8(9(12)13)11-6-7/h4-6H,1-3H3,(H,12,13)
• InChI Key: ZTRGDTSIOIZIPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CN=C(C=C1)C(=O)O
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• CAS No.: 1392467-07-0

Description

5-(tert-Butoxy)picolinic acid is a derivative of picolinic acid, which is an organic compound with the formula C5H4NCOOH. It is a derivative of pyridine with a carboxylic acid (COOH) substituent at the 2-position. The this compound has a molecular formula of C10H13NO3.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a carboxylic acid group at the 2-position and a tert-butoxy group at the 5-position. The molecular weight of the compound is 195.22.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 195.22 and a molecular formula of C10H13NO3. The compound is a solid at room temperature.

Scientific Research Applications

Optoelectronic Properties in Polymer Light-Emitting Devices

A study by Xiao et al. (2009) investigated a picolinic acid derivative (BuPhOXD-Pic, where BuPhOXD-Pic is 5-(4′-(5″-(4- tert -butylphenyl)-1″,3″,4″-oxadiazol-2″-yl) phenyl) picolinic acid) and its application in optoelectronics. The iridium complex of this derivative exhibited improved luminance efficiency and peak brightness in polymer light-emitting devices, showcasing its potential in the field of optoelectronic properties enhancement (Xiao et al., 2009).

Gif-type Oxidation of Hydrocarbons

Kiani et al. (2000) explored the use of ferrous and ferric complexes of picolinic acid (Pic) in the Gif-type oxidation of hydrocarbons. The study highlighted the generation of carbon- and oxygen-centered radicals, contributing to the understanding of Gif chemistry and its application in hydrocarbon oxidation processes (Kiani et al., 2000).

Tert-Butoxycarbonylation Reagent

Saito et al. (2006) described the use of 1- tert -butoxy-2- tert -butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) as a tert-butoxycarbonylation reagent for various substrates. This research is significant for its chemoselective approach and high yield under mild conditions, indicating its utility in synthetic chemistry (Saito et al., 2006).

Synthesis of Ligands

Shimizu et al. (2013) developed an efficient method for synthesizing the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. This research is important for its application in creating ligands from picolinic acid, useful in various chemical syntheses (Shimizu et al., 2013).

Oxidation Catalysis

Chatterjee and Mitra (2000) synthesized and characterized a ruthenium complex with picolinic acid and investigated its catalytic potential in the oxidation of hydrocarbons. This research contributes to the field of catalysis, particularly in the oxidation of organic substrates (Chatterjee & Mitra, 2000).

Environmentally Benign Manufacturing

Hoelderich (2000) reviewed processes for the environmentally benign manufacture of fine and intermediate chemicals, including the use of picolinic acid derivatives. This research is significant for its contribution to sustainable industrial practices (Hoelderich, 2000).

Water Oxidation Catalysis

Lu et al. (2017) studied a charge-neutral Ru(III) complex with picolinic acid, demonstrating its efficiency in chemical and photochemical water oxidation. This research offers insights into the use of picolinic acid derivatives in water oxidation catalysis (Lu et al., 2017).

Safety and Hazards

The safety data sheet for 5-(tert-Butoxy)picolinic acid indicates that it should be stored in a sealed, dry environment at 2-8°C. The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation.

Future Directions

Future research could explore the potential applications of 5-(tert-Butoxy)picolinic acid in organic synthesis, given the utility of related compounds such as tert-butyloxycarbonyl-protected amino acids and pinacol boronic esters. Additionally, the potential role of this compound in zinc transport and its implications for neuroprotection and immunomodulation could be investigated.

Mechanism of Action

Target of Action

The primary target of 5-(tert-Butoxy)picolinic acid is Zinc Finger Proteins (ZFPs) . ZFPs are involved in various cellular processes, including viral replication and packaging, as well as normal cell homeostatic functions .

Mode of Action

This compound works by binding to Zinc Finger Proteins (ZFPs). This binding changes their structures and disrupts zinc binding, thereby inhibiting their function .

Biochemical Pathways

It is known that the compound plays a key role in zinc transport . This suggests that it may affect pathways related to zinc homeostasis and the function of zinc-dependent proteins.

Result of Action

This compound has been shown to have anti-viral properties both in vitro and in vivo . By inhibiting the function of ZFPs, it can disrupt viral replication and packaging . This suggests that the compound could potentially be used as a therapeutic agent against viral infections.

Biochemical Analysis

Biochemical Properties

5-(tert-Butoxy)picolinic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with the enzyme tryptophan 2,3-dioxygenase, which is involved in the catabolism of tryptophan . This interaction leads to the breakdown of tryptophan into formylkynurenine, which is a crucial step in the kynurenine pathway. Additionally, this compound has been shown to interact with indoleamine 2,3-dioxygenase, an enzyme that is inducible by interferons and plays a role in immune response . These interactions highlight the compound’s involvement in important biochemical pathways.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been observed to affect the expression of genes involved in the immune response, such as those encoding for interferon-inducible enzymes . Additionally, this compound can impact cellular metabolism by altering the levels of metabolites in the kynurenine pathway. These effects demonstrate the compound’s ability to modulate cellular processes and influence cell function.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. The compound exerts its effects through binding interactions with enzymes such as tryptophan 2,3-dioxygenase and indoleamine 2,3-dioxygenase . These interactions lead to enzyme inhibition or activation, resulting in changes in gene expression and metabolic flux. For example, the binding of this compound to indoleamine 2,3-dioxygenase can inhibit the enzyme’s activity, thereby modulating the immune response. These molecular interactions are crucial for understanding the compound’s mechanism of action.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . Long-term effects on cellular function have been observed in both in vitro and in vivo studies. For instance, prolonged exposure to the compound can lead to sustained changes in gene expression and metabolic pathways. These temporal effects are essential for understanding the compound’s behavior in laboratory settings.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate enzyme activity and gene expression without causing significant adverse effects . At higher doses, toxic effects may be observed, including alterations in cellular metabolism and immune response. Threshold effects have been identified, indicating that there is a dosage range within which the compound exerts its beneficial effects without causing toxicity. These findings are important for determining the appropriate dosage for experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the kynurenine pathway. It interacts with enzymes such as tryptophan 2,3-dioxygenase and indoleamine 2,3-dioxygenase, which are key players in the catabolism of tryptophan . These interactions can affect metabolic flux and alter the levels of metabolites in the pathway. Additionally, the compound may interact with other enzymes and cofactors involved in related metabolic processes. Understanding these metabolic pathways is crucial for elucidating the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound can be transported across cell membranes through specific transporters, allowing it to reach its target sites within the cell . Once inside the cell, this compound can interact with binding proteins that facilitate its localization and accumulation in specific cellular compartments. These transport and distribution mechanisms are important for understanding how the compound exerts its effects within cells and tissues.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, this compound may localize to the mitochondria, where it can influence mitochondrial function and metabolism. Additionally, the compound’s localization to the nucleus can impact gene expression and cellular signaling pathways. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action.